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Compound of Interest

Compound Name: Potassium thiosulfate

Cat. No.: B082159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of potassium thiosulfate
(K₂S₂O₃) as a dechlorinating agent in water treatment experiments. Detailed protocols for its

application and the subsequent analysis of residual chlorine are outlined below.

Introduction
Potassium thiosulfate is a neutral to basic, clear liquid solution that serves as an effective

dechlorinating agent in various laboratory and industrial water treatment applications. It rapidly

and effectively neutralizes free and combined chlorine, making it a crucial reagent for

experiments where the presence of residual chlorine could interfere with analytical results or

harm biological systems. Its reaction with chlorine is swift and results in the formation of non-

toxic byproducts.

Chemical Reaction and Stoichiometry
Potassium thiosulfate neutralizes chlorine through a redox reaction. The thiosulfate ion

(S₂O₃²⁻) is oxidized, while chlorine is reduced to chloride ions (Cl⁻). The primary reaction with

free chlorine (hypochlorous acid, HOCl) is as follows:

2K₂S₂O₃ + 4HOCl → K₂S₄O₆ + 4KCl + 2H₂O
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In this reaction, two moles of potassium thiosulfate are required to neutralize four moles of

hypochlorous acid.

Quantitative Data Summary
While specific kinetic data for potassium thiosulfate is not extensively published, the following

tables summarize the dechlorination efficiency and stoichiometric requirements based on data

for the closely related and commonly used sodium thiosulfate. This information provides a

strong basis for experimental design.

Table 1: Stoichiometric Ratios for Dechlorination

Dechlorinating Agent
Stoichiometric Ratio
(Agent:Chlorine)

Reference

Sodium Thiosulfate (as a

proxy)

1x, 1.5x, and 2x stoichiometric

doses have been shown to be

effective. A 2x dose can reduce

residual chlorine to 0.4 ppm.[1]

[2]

[1][2]

Calcium Thiosulfate

Resulted in the lowest half-life

and reaction time compared to

other agents in one study.[3]

[3]

Table 2: Influence of pH on Dechlorination (Sodium Thiosulfate Data)

pH Condition Observation Reference

Acidic (pH 6)
More rapid reduction of

residual chlorine.[4]
[4]

Neutral (pH 7) & Alkaline (pH

9)

Slower reduction of residual

chlorine compared to acidic

conditions.[4]

[4]
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Protocol for Dechlorination of Water Samples
This protocol outlines the steps for removing residual chlorine from a water sample using a

potassium thiosulfate solution.

Materials:

Potassium thiosulfate (K₂S₂O₃), solid

Deionized water

Chlorinated water sample

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Procedure:

Preparation of Potassium Thiosulfate Stock Solution (e.g., 0.1 N):

Accurately weigh 19.03 g of potassium thiosulfate (K₂S₂O₃).

Dissolve the solid in deionized water in a 1 L volumetric flask.

Dilute to the mark with deionized water and mix thoroughly.

Store the solution in a dark, cool place.

Determination of Required Potassium Thiosulfate Volume:

The amount of potassium thiosulfate required depends on the initial chlorine

concentration of the water sample. It is recommended to perform a preliminary titration

(see Protocol 4.2) to determine the approximate chlorine concentration.

Based on the stoichiometry of the reaction, calculate the volume of the stock solution

needed to neutralize the chlorine. It is often prudent to add a slight excess to ensure

complete dechlorination.
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Dechlorination Process:

Measure a known volume of the chlorinated water sample into a beaker.

Place the beaker on a magnetic stirrer and add a stir bar.

While stirring, add the calculated volume of the potassium thiosulfate stock solution to

the water sample.

Allow the mixture to react for at least 5 minutes. For complete assurance, a longer

reaction time can be used.

Verification of Dechlorination:

After the reaction, it is crucial to verify that all residual chlorine has been removed. This

can be accomplished using the iodometric titration method described in Protocol 4.2.

Protocol for Determination of Residual Chlorine
(Iodometric Titration)
This method is a standard procedure for quantifying the amount of residual chlorine in a water

sample and can be used to verify the effectiveness of the dechlorination process.

Materials:

Potassium iodide (KI), crystals

Acetic acid, concentrated

Standardized sodium thiosulfate or potassium thiosulfate titrant (e.g., 0.01 N)

Starch indicator solution

Burette, pipettes, and conical flasks

Procedure:

Sample Preparation:
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Take a known volume of the water sample (e.g., 200 mL) in a conical flask.

Add approximately 1 g of potassium iodide crystals and swirl to dissolve.

Add 5 mL of concentrated acetic acid to acidify the sample (to a pH between 3 and 4). The

solution should turn a yellow-brown color if chlorine is present, due to the liberation of

iodine.

Titration:

Fill a burette with the standardized thiosulfate titrant.

Titrate the liberated iodine in the sample with the thiosulfate solution until the yellow-brown

color of the iodine has almost disappeared.

Add 1-2 mL of starch indicator solution. The solution will turn a deep blue color.

Continue the titration dropwise until the blue color disappears completely, indicating the

endpoint.

Calculation:

The concentration of residual chlorine can be calculated using the following formula:

Residual Chlorine (mg/L) = (A x N x 35.45 x 1000) / V Where:

A = volume of thiosulfate titrant used (mL)

N = normality of the thiosulfate titrant

35.45 = equivalent weight of chlorine

V = volume of the water sample (mL)
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Caption: Chemical reaction pathway of potassium thiosulfate with free chlorine.
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Caption: Experimental workflow for dechlorination using potassium thiosulfate.

Practical Considerations and Safety
Purity of Reagents: Use analytical grade potassium thiosulfate and other reagents to avoid

introducing impurities that could interfere with the experiment.

Storage of Solutions: Potassium thiosulfate solutions should be stored in a cool, dark place

to prevent degradation.

Interferences: Other oxidizing agents in the water sample can interfere with the iodometric

titration by liberating iodine from potassium iodide, leading to an overestimation of the
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chlorine concentration. Common interferences include manganese oxides and nitrites.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses

and gloves, when handling chemicals.

Potassium thiosulfate is generally considered to have low toxicity, but it is important to

consult the Safety Data Sheet (SDS) for detailed safety information.

Handle concentrated acetic acid in a well-ventilated area or a fume hood.

Dispose of all chemical waste in accordance with institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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